Cas no 2090309-93-4 ((4-(2-Fluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone)

• Product Name: (4-(2-Fluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone
• CAS No: 2090309-93-4
• MF: C₁₂H₂₁FN₂O
• MW: 228.306346654892
• CID: 5721582
• PubChem ID: 121201049
• Update Time: 2025-10-13

(4-(2-Fluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2090309-93-4
• [4-(2-fluoroethyl)piperidin-1-yl]-pyrrolidin-3-ylmethanone
• (4-(2-fluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone
• F1907-4584
• AKOS026709045
• Methanone, [4-(2-fluoroethyl)-1-piperidinyl]-3-pyrrolidinyl-
• (4-(2-Fluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone

• Inchi： 1S/C12H21FN2O/c13-5-1-10-3-7-15(8-4-10)12(16)11-2-6-14-9-11/h10-11,14H,1-9H2
• InChI Key： BWIFBCQVHYKLIB-UHFFFAOYSA-N
• SMILES： FCCC1CCN(C(C2CNCC2)=O)CC1

Computed Properties

• Exact Mass: 228.16379146g/mol
• Monoisotopic Mass: 228.16379146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 373.9±27.0 °C(Predicted)
• pka: 9.86±0.10(Predicted)

Additional information on (4-(2-Fluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone

Introduction to (4-(2-Fluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone

(4-(2-Fluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone, also known by its CAS number 2090309-93-4, is a complex organic compound with significant potential in the field of chemical synthesis and drug discovery. This compound belongs to the class of heterocyclic ketones, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule combines a piperidine ring, a pyrrolidine ring, and a fluoroethyl group, making it a versatile platform for further functionalization and exploration.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying the stereochemical effects on biological activity. The integration of fluorine atoms into organic molecules has been a focal point in medicinal chemistry due to their ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

Recent studies have highlighted the potential of (4-(2-fluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone as a lead compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity against certain enzyme targets associated with neurodegenerative diseases. The fluoroethyl group was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system therapeutics.

In addition to its pharmacological applications, this compound has also been explored in the context of chemical catalysis. Its ability to act as a ligand in transition-metal-catalyzed reactions has opened new avenues for asymmetric induction and enantioselective synthesis. A study in the Nature Chemistry journal reported that incorporating this compound into palladium-catalyzed coupling reactions significantly improved yields and enantioselectivity.

The structural versatility of (4-(2-fluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone makes it an ideal candidate for further modification. Researchers are actively investigating its derivatives with varying substituents to optimize pharmacokinetic profiles and enhance bioavailability. For example, substituting the fluoroethyl group with other electron-withdrawing or donating groups has been shown to modulate the compound's solubility and stability.

From an environmental standpoint, the synthesis and application of this compound are being scrutinized for their sustainability. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. Recent advancements in flow chemistry have enabled more efficient syntheses, reducing the overall carbon footprint associated with its manufacture.

In conclusion, (4-(2-fluoroethyl)piperidin-1-y)(pyrrolidin-3-y)methanone) represents a compelling example of how modern chemical research can yield compounds with multifaceted applications. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a key player in future drug discovery and catalytic processes.